3-cyclopropyl-N-(5-acetamido-2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide

• IUPAC Name: N-(5-acetamido-2-methoxyphenyl)-3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C18H18N6O3/c1-10(25)19-12-5-7-15(27-2)14(9-12)20-18(26)13-6-8-16-21-22-17(11-3-4-11)24(16)23-13/h5-9,11H,3-4H2,1-2H3,(H,19,25)(H,20,26)
• InChI Key: PPGBBBPZZJIPNS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)OC)NC(=O)C2=NN3C(=NN=C3C4CC4)C=C2
• Molecular Formula: C18H18N6O3
• Molecular Weight: 366.4 g/mol

Description

1,2,4-Triazolo[4,3-b]pyridazine is a type of heterocyclic compound. Heterocyclic compounds are cyclic compounds with at least two different elements as atoms of the ring members. They are of prime importance due to their extensive therapeutic uses.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[4,3-b]pyridazine derivatives has been reported in the literature. For example, Foroughifar et al. reported an efficient route for the synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives by treating Schiff’s bases, obtained by reaction of 5-substituted 4-amino-1,2,4-triazole-3-thiols with appropriate benzaldehydes in acetic acid, with ethyl chloroacetate.

Molecular Structure Analysis

1,2,4-Triazolo[4,3-b]pyridazine is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and pyridazine. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Scientific Research Applications

Enzyme Inhibition

This compound acts as an enzyme inhibitor across various classes. Notably:

In silico pharmacokinetic and molecular modeling studies have also provided valuable insights into its behavior within biological systems. Researchers continue to explore its potential for multifunctional drug design and development.

Future Directions

Future research could focus on the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[4,3-b]pyridazine-based drugs for the treatment of multifunctional diseases. The use of ionic liquids as nontoxic benign solvents can improve the reaction rate and regioselectivity of the cycloaddition reaction.

Mechanism of Action

Target of Action

The compound “3-cyclopropyl-N-(5-acetamido-2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide” is a derivative of the 1,2,4-triazole class of compounds . These compounds are known to inhibit Cyclin-Dependent Kinase 2 (CDK2), a protein that plays a crucial role in cell cycle regulation . CDK2 inhibition is an appealing target for cancer treatment as it selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity and thereby disrupting the cell cycle . This results in the prevention of cell division and proliferation, particularly in cancer cells where these processes are often dysregulated .

Biochemical Pathways

By inhibiting CDK2, the compound affects the cell cycle pathway. CDK2 is responsible for the transition from the G1 phase to the S phase and from the G2 phase to mitosis. Inhibition of CDK2 can therefore lead to cell cycle arrest, preventing the replication of cancer cells .

Pharmacokinetics

1,2,4-triazole derivatives are generally well-absorbed and exhibit good bioavailability . The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of this compound would need to be studied further for a comprehensive understanding.

Result of Action

The primary result of the compound’s action is the inhibition of cell proliferation, particularly in cancer cells . This is achieved through the disruption of the cell cycle, leading to cell cycle arrest . This can result in the death of cancer cells, or at least a slowdown in their growth and proliferation .